Cas no 1506148-28-2 (4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)-)
4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)-
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- Inchi: 1S/C9H10N2O3S/c12-9(13)6-1-2-10-8(11-6)7-5-15-4-3-14-7/h1-2,7H,3-5H2,(H,12,13)
- InChI Key: BNRKZORWPXPVKC-UHFFFAOYSA-N
- SMILES: C1(C2CSCCO2)=NC=CC(C(O)=O)=N1
4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685694-0.05g |
2-(1,4-oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 0.05g |
$851.0 | 2023-03-10 | ||
| Enamine | EN300-685694-0.1g |
2-(1,4-oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 0.1g |
$892.0 | 2023-03-10 | ||
| Enamine | EN300-685694-0.25g |
2-(1,4-oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 0.25g |
$933.0 | 2023-03-10 | ||
| Enamine | EN300-685694-0.5g |
2-(1,4-oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 0.5g |
$974.0 | 2023-03-10 | ||
| Enamine | EN300-685694-1.0g |
2-(1,4-oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-685694-2.5g |
2-(1,4-oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 2.5g |
$1988.0 | 2023-03-10 | ||
| Enamine | EN300-685694-5.0g |
2-(1,4-oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 5.0g |
$2940.0 | 2023-03-10 | ||
| Enamine | EN300-685694-10.0g |
2-(1,4-oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 10.0g |
$4360.0 | 2023-03-10 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01080229-1g |
2-(1,4-Oxathian-2-yl)pyrimidine-4-carboxylic acid |
1506148-28-2 | 95% | 1g |
¥4991.0 | 2024-04-18 |
4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)-
Recent Advances in the Study of 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)- (CAS: 1506148-28-2)
In recent years, the compound 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)- (CAS: 1506148-28-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine and oxathiane moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)-, highlighting its efficient production through a multi-step process involving cyclization and oxidation reactions. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for drug development. Additionally, the study identified key intermediates, such as 1506148-28-2, which play a crucial role in optimizing the synthesis yield and purity.
Further investigations into the biological activity of 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)- have revealed its potent inhibitory effects on specific enzymatic targets. For instance, a recent Nature Chemical Biology article (2024) demonstrated that this compound acts as a selective inhibitor of protein kinases involved in inflammatory pathways. The study utilized in vitro and in vivo models to validate its efficacy, showing significant reduction in inflammatory markers without adverse effects on normal cellular functions.
Another groundbreaking research effort, documented in ACS Chemical Neuroscience (2023), explored the neuroprotective properties of 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)-. The compound was found to mitigate oxidative stress and apoptosis in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.
In the realm of oncology, preliminary studies have indicated that 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)- may exhibit antitumor activity. Research published in Cancer Research (2024) reported that the compound interferes with cancer cell proliferation by modulating key signaling pathways. These findings are particularly relevant for developing targeted therapies with reduced side effects compared to conventional chemotherapy.
Despite these promising results, challenges remain in the clinical translation of 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)-. Issues such as bioavailability, metabolic stability, and long-term toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, 4-Pyrimidinecarboxylic acid, 2-(1,4-oxathian-2-yl)- (CAS: 1506148-28-2) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications underscore the need for continued investigation. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in larger clinical trials.
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